molecular formula C13H18O3 B8597507 Ethyl 4-(4-methoxyphenyl)butanoate

Ethyl 4-(4-methoxyphenyl)butanoate

Cat. No.: B8597507
M. Wt: 222.28 g/mol
InChI Key: XHHMQNRSMWYAGX-UHFFFAOYSA-N
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Description

Ethyl 4-(4-methoxyphenyl)butanoate is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18O3

Molecular Weight

222.28 g/mol

IUPAC Name

ethyl 4-(4-methoxyphenyl)butanoate

InChI

InChI=1S/C13H18O3/c1-3-16-13(14)6-4-5-11-7-9-12(15-2)10-8-11/h7-10H,3-6H2,1-2H3

InChI Key

XHHMQNRSMWYAGX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

After 4-(4-methoxyphenyl)butanoic acid (200 g) and then concentrated sulfuric acid (4 ml) were added to ethanol (400 ml), the resulting mixture was heated under reflux for 1 hour. About one-half of the solvent was distilled off under reduced pressure, and the residual reaction solution was poured into a saturated aqueous sodium hydrogencarbonate solution and extracted with ethyl acetate (1 L). The organic layer was washed with a saturated aqueous sodium chloride solution and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to obtain ethyl 4-(4-methoxyphenyl)butanoate quantitatively.
Quantity
200 g
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4 mL
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400 mL
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